Cas no 181038-98-2 (5-(Bromomethyl)benzodoxazole)

• Product Name: 5-(Bromomethyl)benzodoxazole
• CAS No: 181038-98-2
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 2157312
• PubChem ID: 21984981
• Update Time: 2025-07-23

5-(Bromomethyl)benzodoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)benzo[d]oxazole
• MFCD16036446
• O11298
• BS-53263
• SCHEMBL506532
• DA-09047
• FEOZMESZBOHMNO-UHFFFAOYSA-N
• 5-bromomethyl-benzoxazole
• 5-Bromomethyl-benzoxazol
• Benzoxazole, 5-(bromomethyl)-
• 5-bromomethylbenzoxazole
• 5-(bromomethyl)-1,3-benzoxazole
• 181038-98-2
• 5-(Bromomethyl)benzodoxazole

• MDL： MFCD16036446
• Inchi： 1S/C8H6BrNO/c9-4-6-1-2-8-7(3-6)10-5-11-8/h1-3,5H,4H2
• InChI Key： FEOZMESZBOHMNO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)N=CO2

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-(Bromomethyl)benzodoxazole

Introduction to 5-(Bromomethyl)benzodoxazole (CAS No. 181038-98-2)

5-(Bromomethyl)benzodoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 181038-98-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodoxazole class, which is known for its diverse biological activities and potential applications in drug development. The presence of a bromomethyl functional group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The benzodoxazole scaffold is a heterocyclic aromatic system that has been extensively studied for its pharmacological properties. Benzodoxazole derivatives are particularly recognized for their antimicrobial, anti-inflammatory, and neuroprotective effects. The introduction of a bromomethyl group at the 5-position of the benzodoxazole ring introduces a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities. This modification opens up new avenues for designing novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in exploring the pharmacological potential of 5-(Bromomethyl)benzodoxazole. Research studies have demonstrated its utility as a building block in the synthesis of more sophisticated pharmacophores. For instance, the bromomethyl group can be readily converted into other functional groups such as alcohols, amines, or thiols through nucleophilic substitution reactions. This flexibility makes 5-(Bromomethyl)benzodoxazole a versatile intermediate in drug discovery pipelines.

One of the most compelling aspects of 5-(Bromomethyl)benzodoxazole is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. The benzodoxazole core is structurally related to other bioactive molecules that have shown efficacy in treating conditions such as cancer, neurodegenerative disorders, and infectious diseases. By leveraging the reactivity of the bromomethyl group, researchers can modify existing benzodoxazole derivatives or create entirely new compounds with enhanced pharmacological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of scaffold hopping—modifying the core structure of known bioactive molecules to improve their efficacy and reduce side effects. 5-(Bromomethyl)benzodoxazole serves as an excellent starting point for such modifications due to its well-defined reactivity and structural features. For example, studies have shown that incorporating this compound into kinase inhibitors can lead to improved binding affinity and selectivity against disease-causing enzymes.

The synthesis of 5-(Bromomethyl)benzodoxazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromomethyl group is typically introduced through bromination reactions or by halogen-metal exchange followed by quenching with hydrobromic acid. These synthetic routes highlight the compound's significance as a key intermediate in industrial-scale pharmaceutical production.

In addition to its role as a synthetic building block, 5-(Bromomethyl)benzodoxazole has been investigated for its potential applications in material science. The benzodoxazole moiety can interact with various metal ions, leading to the formation of coordination complexes with interesting photophysical properties. These complexes have been explored for their use in luminescent sensors and catalysts, demonstrating the compound's versatility beyond traditional pharmaceutical applications.

The growing body of research on 5-(Bromomethyl)benzodoxazole underscores its importance as a versatile chemical entity with broad applications in drug discovery and material science. As synthetic methodologies continue to evolve, new derivatives and analogs of this compound are likely to emerge, further expanding its utility in addressing unmet medical needs. The continued exploration of its pharmacological properties will undoubtedly contribute to advancements in therapeutic innovation.

In conclusion, 5-(Bromomethyl)benzodoxazole (CAS No. 181038-98-2) represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and functional materials. As scientific understanding progresses, this compound is poised to play an increasingly important role in shaping the future of pharmaceutical innovation.